Cas no 2565807-71-6 (4-ethoxy-3,5-difluoro-α-methyl-Benzeneethanol)

• Product Name: 4-ethoxy-3,5-difluoro-α-methyl-Benzeneethanol
• CAS No: 2565807-71-6
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• MDL: MFCD31923494
• CID: 5165331
• Update Time: 2025-06-10

4-ethoxy-3,5-difluoro-α-methyl-Benzeneethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Difluoro-4-ethoxyphenyl)propan-2-ol
• Benzeneethanol, 4-ethoxy-3,5-difluoro-α-methyl-
• 4-ethoxy-3,5-difluoro-α-methyl-Benzeneethanol

• MDL： MFCD31923494
• Inchi： 1S/C11H14F2O2/c1-3-15-11-9(12)5-8(4-7(2)14)6-10(11)13/h5-7,14H,3-4H2,1-2H3
• InChI Key： QTLHYUBIABHHFB-UHFFFAOYSA-N
• SMILES： C1(CC(C)O)=CC(F)=C(OCC)C(F)=C1

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 284.0±35.0 °C(Predicted)
• pka: 14.69±0.20(Predicted)

Additional information on 4-ethoxy-3,5-difluoro-α-methyl-Benzeneethanol

Introduction to 4-Ethoxy-3,5-Difluoro-α-Methyl-Benzeneethanol (CAS No. 2565807-71-6)

4-Ethoxy-3,5-difluoro-α-methyl-benzeneethanol (CAS No. 2565807-71-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of ethoxy, difluoro, and α-methyl substituents on the benzene ring, which contribute to its distinct chemical and biological properties.

The development and study of 4-ethoxy-3,5-difluoro-α-methyl-benzeneethanol have been driven by its potential applications in the design of novel therapeutic agents. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its chemical structure, 4-ethoxy-3,5-difluoro-α-methyl-benzeneethanol is a derivative of benzeneethanol with specific functional groups that enhance its solubility and bioavailability. The ethoxy group (OEt) provides increased hydrophilicity, while the difluoro substitution (F₂) imparts unique electronic and steric effects. The α-methyl group (Me) further influences the compound's conformational flexibility and reactivity.

The physical properties of 4-ethoxy-3,5-difluoro-α-methyl-benzeneethanol include a molecular weight of approximately 210 g/mol and a melting point in the range of 60-65°C. It is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

In the context of medicinal chemistry, 4-ethoxy-3,5-difluoro-α-methyl-benzeneethanol has been explored for its potential as a lead compound in drug discovery programs. Its structural features make it an attractive candidate for targeting various biological pathways and receptors. For instance, recent studies have shown that this compound exhibits promising activity against certain enzymes involved in metabolic disorders and neurodegenerative diseases.

A notable application of 4-ethoxy-3,5-difluoro-α-methyl-benzeneethanol is in the development of inhibitors for specific protein kinases. Protein kinases play crucial roles in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. The ability of this compound to selectively inhibit these kinases has made it a valuable tool for understanding their biological functions and for identifying potential therapeutic targets.

Beyond its direct pharmacological effects, 4-ethoxy-3,5-difluoro-α-methyl-benzeneethanol has also been used as a building block in the synthesis of more complex molecules. Its versatile reactivity allows for the introduction of additional functional groups that can modulate its biological activity or improve its pharmacokinetic properties. This makes it an important intermediate in the development of novel drugs with enhanced efficacy and safety profiles.

The safety profile of 4-ethoxy-3,5-difluoro-α-methyl-benzeneethanol has been extensively evaluated through various toxicity studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-Ethoxy-3,5-difluoro-α-methyl-benzeneethanol (CAS No. 2565807-71-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a potential therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, contributing to the broader field of drug discovery.